3-bromo-6-methylpyridine-2-carbaldehyde

• IUPAC Name: 3-bromo-6-methylpyridine-2-carbaldehyde
• InChI: InChI=1S/C7H6BrNO/c1-5-2-3-6(8)7(4-10)9-5/h2-4H,1H3
• InChI Key: WWZJZJNCDFQHHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)Br)C=O
• Molecular Formula: C7H6BrNO
• DSSTOX Substance ID: DTXSID201270096
• Molecular Weight: 200.03 g/mol
• CAS RN: 1060810-14-1

Description

“3-bromo-6-methylpyridine-2-carbaldehyde” is a chemical compound that is used as an intermediate for pharmaceutical and organic synthesis. It is a derivative of pyridine, which is a basic heterocyclic organic compound.

Synthesis Analysis

The synthesis of this compound can be optimized from 2-fluoro-4-methylpyridine, which increases the overall yield from 3.6% to 29.4%. This strategy avoids the use of palladium as a catalyst and is more diverse and versatile.

Chemical Reactions Analysis

The compound participates in various chemical reactions. For instance, it is used in the synthesis of potent p38α mitogen-activated protein kinase inhibitors. It is also used in the synthesis of other pyridine derivatives.

Scientific Research Applications

Palladium-Catalyzed Reactions

3-Bromo-6-methylpyridine-2-carbaldehyde has been used in palladium-catalyzed reactions, such as imine hydrolysis and cyclization processes. These reactions are crucial for synthesizing a variety of compounds with potential applications in materials science and pharmaceuticals. For instance, the compound has been involved in the hydrolysis of imine linkages under Suzuki coupling reaction conditions, yielding products in good to moderate yields. Theoretical calculations, including density functional theory (DFT), have provided mechanistic insights into these reactions, supporting the experimental findings and offering a deeper understanding of the transition metal-catalyzed hydrolysis of imines (Ahmad et al., 2019).

Cyclization with Carbon Monoxide and Carboxylic Acids

The compound has also been utilized in cyclization reactions with carboxylic acids in the presence of carbon monoxide and a palladium catalyst. This process leads to the formation of 3-oxo-1,3-dihydrofuro[3,4-c]pyridine-1-yl alkanoates, showcasing the versatility of this compound in synthesizing heterocyclic compounds, which are essential in the development of new pharmaceuticals and materials (Cho & Kim, 2008).

Structural and Vibrational Spectra Studies

In addition to its synthetic applications, this compound has been the subject of structural and vibrational spectra studies. These studies aim to understand the physicochemical properties of the compound, bridging the gap between the properties of isolated molecules and those in the crystalline state. Such information is fundamental for its applications in supramolecular chemistry and as a ligand for transition metal catalysts and luminescent complexes (Brito et al., 2023).

Heterocyclization to 1,2,4-Triazines

The compound has been involved in heterocyclization reactions with isonitrosoacetophenone hydrazones, leading to the formation of substituted 1,2,4-triazines and 1,2,4-triazine 4-oxides. These reactions highlight the role of substituents in pyridine-2-carbaldehydes in determining the products of heterocyclization, with implications for the synthesis of compounds with potential biological activities (Krinochkin et al., 2017).

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye damage, and specific target organ toxicity.

Future Directions

The compound has potential applications in the synthesis of various pharmaceuticals and organic compounds. It can also be used in the development of new inhibitors for p38α MAP kinase.

Mechanism of Action

Target of Action

Similar compounds such as 6-bromo-2-pyridinecarboxaldehyde and 6-methylpyridine-2-carboxaldehyde have been used in the synthesis of various bioactive molecules , suggesting that 3-bromo-6-methylpyridine-2-carbaldehyde may also interact with a range of biological targets.

Mode of Action

It’s known that similar bromopyridine derivatives can participate in various chemical reactions due to the presence of the bromine atom, which is a good leaving group, and the aldehyde group, which is highly reactive .

Biochemical Pathways

Bromopyridine derivatives are often used in the synthesis of bioactive compounds, suggesting that they may influence a variety of biochemical pathways depending on the specific context .

Result of Action

Given its structural similarity to other bromopyridine derivatives, it may be used as a building block in the synthesis of various bioactive compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors . For instance, the presence of a bromine atom in the molecule suggests that it might be sensitive to conditions that favor debromination. Additionally, the aldehyde group could potentially react with various nucleophiles present in the environment.